4-(3,4-dichlorophenyl)-N-{2-[(4-hydroxyphenyl)amino]-2-oxoethyl}piperazine-1-carboxamide 4-(3,4-dichlorophenyl)-N-{2-[(4-hydroxyphenyl)amino]-2-oxoethyl}piperazine-1-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC16334806
InChI: InChI=1S/C19H20Cl2N4O3/c20-16-6-3-14(11-17(16)21)24-7-9-25(10-8-24)19(28)22-12-18(27)23-13-1-4-15(26)5-2-13/h1-6,11,26H,7-10,12H2,(H,22,28)(H,23,27)
SMILES:
Molecular Formula: C19H20Cl2N4O3
Molecular Weight: 423.3 g/mol

4-(3,4-dichlorophenyl)-N-{2-[(4-hydroxyphenyl)amino]-2-oxoethyl}piperazine-1-carboxamide

CAS No.:

Cat. No.: VC16334806

Molecular Formula: C19H20Cl2N4O3

Molecular Weight: 423.3 g/mol

* For research use only. Not for human or veterinary use.

4-(3,4-dichlorophenyl)-N-{2-[(4-hydroxyphenyl)amino]-2-oxoethyl}piperazine-1-carboxamide -

Specification

Molecular Formula C19H20Cl2N4O3
Molecular Weight 423.3 g/mol
IUPAC Name 4-(3,4-dichlorophenyl)-N-[2-(4-hydroxyanilino)-2-oxoethyl]piperazine-1-carboxamide
Standard InChI InChI=1S/C19H20Cl2N4O3/c20-16-6-3-14(11-17(16)21)24-7-9-25(10-8-24)19(28)22-12-18(27)23-13-1-4-15(26)5-2-13/h1-6,11,26H,7-10,12H2,(H,22,28)(H,23,27)
Standard InChI Key UARJRPLTHPPBQM-UHFFFAOYSA-N
Canonical SMILES C1CN(CCN1C2=CC(=C(C=C2)Cl)Cl)C(=O)NCC(=O)NC3=CC=C(C=C3)O

Introduction

Synthesis and Preparation

The synthesis of piperazine derivatives typically involves the reaction of a piperazine core with appropriate functional groups. For compounds like 4-(3,4-dichlorophenyl)-N-{2-[(4-hydroxyphenyl)amino]-2-oxoethyl}piperazine-1-carboxamide, this might involve a multi-step process including:

  • Piperazine Core Synthesis: Formation of the piperazine ring.

  • Substitution Reactions: Introduction of the dichlorophenyl and hydroxyphenyl groups.

  • Carboxamide Formation: Attachment of the carboxamide moiety.

StepReaction TypeReagents
1Ring FormationPiperazine precursors
2SubstitutionDichlorophenyl and hydroxyphenyl reagents
3Amide FormationCarboxylic acid or acid chloride

Potential Biological Activities

Piperazine derivatives are known for their diverse biological activities, including roles as receptor antagonists or agonists. While specific data on 4-(3,4-dichlorophenyl)-N-{2-[(4-hydroxyphenyl)amino]-2-oxoethyl}piperazine-1-carboxamide is lacking, similar compounds have shown potential in:

  • Neurological Disorders: Acting on dopamine or serotonin receptors.

  • Antimicrobial Activity: Inhibiting bacterial growth.

Potential ActivityRelevance
Neurological DisordersPotential therapeutic applications
Antimicrobial ActivityPossible use in infection treatments

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